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Compound of Interest

Compound Name: Chromium nickel oxide (Cr2NiO4)

Cat. No.: B088943

For Immediate Implementation: This document provides crucial safety and logistical protocols
for the handling and disposal of Chromium Nickel Oxide (Cr2NiO4). Adherence to these
procedures is mandatory to ensure the safety of all laboratory personnel and to maintain
environmental compliance.

Hazard Identification and Immediate Precautions

Chromium Nickel Oxide is a hazardous substance that poses significant health risks.[1][2][3] All
personnel must be aware of the following hazards before commencing any work:

e Health Hazards:

o

May cause an allergic skin reaction.[1][2][3]

[¢]

Suspected of causing cancer by inhalation.[1]

[¢]

Causes damage to organs through prolonged or repeated exposure.[1]

o

May cause long-lasting harmful effects to aquatic life.[1]

» Signal Word: Danger[1]

Immediate precautionary measures include obtaining special instructions before use and
ensuring all safety precautions are read and understood.[2] Do not handle this chemical until
you are fully trained and equipped with the appropriate personal protective equipment.
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Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Chromium Nickel Oxide. All PPE must be

inspected before each use and replaced if damaged.

PPE Category

Specification

Hand Protection

Chemical-resistant gloves (Nitrile gloves are
recommended).[1] Ensure gloves are rated for
protection against chromium and nickel
compounds. Change gloves immediately if

contaminated.

Eye Protection

Chemical safety goggles or a face shield.[4][5]

Body Protection

Alab coat or chemical-resistant apron.[5]
Protective clothing should be worn to prevent
skin contact.[1] Contaminated work clothing

should not be allowed out of the workplace.[2][6]

Respiratory Protection

A NIOSH-approved respirator with a particulate
filter is required when handling the powder
outside of a certified chemical fume hood or

when dust may be generated.[1][4]

Engineering Controls

To minimize inhalation exposure, all handling of powdered Chromium Nickel Oxide must be

conducted in a certified chemical fume hood or a designated ventilated enclosure.[7] The

ventilation system should be regularly maintained and inspected to ensure proper function.

Operational Plan: Step-by-Step Handling Procedure

Follow this procedure to ensure the safe handling of Chromium Nickel Oxide from receipt to

temporary storage.

e Receiving and Unpacking:

o Inspect the container for any damage or leaks upon receipt.
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o Wear appropriate PPE (gloves and eye protection) during unpacking.
o Unpack the container in a well-ventilated area, preferably within a chemical fume hood.
» Weighing and Aliquoting:

o Conduct all weighing and aliquoting of the powder inside a certified chemical fume hood to
prevent the generation and inhalation of dust.

o Use anti-static tools and equipment to minimize dust dispersal.

o Handle the powder gently to avoid creating airborne dust.

o Experimental Use:

o Clearly label all containers with the chemical name and associated hazards.

o Keep containers tightly closed when not in use.[1]

o Avoid direct contact with the substance.[1]

e Spill Management:

o In case of a spill, evacuate the immediate area.

o Wearing full PPE, including respiratory protection, carefully clean up the spill using a
HEPA-filtered vacuum cleaner. Do not dry sweep.

o Moisten the spilled material with water to prevent dust generation during cleanup.

o Collect all spilled material and contaminated cleaning supplies in a sealed, labeled
hazardous waste container.

o Decontamination:

o Decontaminate all surfaces and equipment that have come into contact with Chromium
Nickel Oxide.

o Use a wet-wiping method with a suitable cleaning agent.
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o Dispose of all decontamination materials as hazardous waste.
Disposal Plan
All waste contaminated with Chromium Nickel Oxide must be treated as hazardous waste.
o Waste Collection:

o Collect all solid waste, including contaminated PPE, weighing paper, and spill cleanup
materials, in a designated, leak-proof, and clearly labeled hazardous waste container.

o Collect all liquid waste in a separate, compatible, and labeled hazardous waste container.
* Waste Storage:

o Store hazardous waste containers in a designated, secure, and well-ventilated area, away
from incompatible materials.

o Waste Disposal:

o Arrange for the collection and disposal of hazardous waste through a certified
environmental management company.

o Do not dispose of Chromium Nickel Oxide waste down the drain or in regular trash.[1]

o Follow all local, state, and federal regulations for hazardous waste disposal.

Quantitative Data Summary
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Parameter Value Reference

Occupational Exposure Limits

OSHA PEL (Chromium (l11)

0.5 mg/m3 (8-hour TWA) [1]
compounds)
NIOSH REL (Chromium (lII)

0.5 mg/m3 (10-hour TWA) [1]
compounds)
ACGIH TLV (Chromium (III)

0.5 mg/m3 (8-hour TWA) [1]
compounds)
OSHA PEL (Nickel, metal &

1 mg/m3 (8-hour TWA) [8]

insoluble compounds)

Varies by manufacturer and
specific chemical. Always
consult the manufacturer's [e1o1Loq11112]

data. For incidental contact,

Glove Breakthrough Time
(Nitrile)

change gloves immediately.

Experimental Workflow
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Caption: Workflow for safe handling and disposal of Chromium Nickel Oxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Chromium Nickel Oxide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b088943#personal-protective-equipment-for-handling-
chromium-nickel-oxide-cr2nio4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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